Cas no 1699006-18-2 (4-amino-1-(5-hydroxypentyl)-1H-pyrazole-3-carboxamide)

4-Amino-1-(5-hydroxypentyl)-1H-pyrazole-3-carboxamide is a pyrazole-based carboxamide derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 5-hydroxypentyl substituent at the pyrazole nitrogen, enhancing solubility and bioavailability, while the 4-amino and 3-carboxamide functional groups offer versatile reactivity for further derivatization. This compound is particularly valuable as an intermediate in the synthesis of biologically active molecules, including kinase inhibitors or antimicrobial agents. Its well-defined heterocyclic core and hydroxyl-terminated side chain provide opportunities for selective modifications, making it a useful building block in medicinal chemistry. High purity and stability under standard conditions further support its utility in research and development.
4-amino-1-(5-hydroxypentyl)-1H-pyrazole-3-carboxamide structure
1699006-18-2 structure
Product Name:4-amino-1-(5-hydroxypentyl)-1H-pyrazole-3-carboxamide
CAS No:1699006-18-2
MF:C9H16N4O2
MW:212.248941421509
CID:6425027
PubChem ID:107345327
Update Time:2025-10-29

4-amino-1-(5-hydroxypentyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-amino-1-(5-hydroxypentyl)-1H-pyrazole-3-carboxamide
    • EN300-1106301
    • 1699006-18-2
    • Inchi: 1S/C9H16N4O2/c10-7-6-13(4-2-1-3-5-14)12-8(7)9(11)15/h6,14H,1-5,10H2,(H2,11,15)
    • InChI Key: XEVIITRAUVJYKO-UHFFFAOYSA-N
    • SMILES: OCCCCCN1C=C(C(C(N)=O)=N1)N

Computed Properties

  • Exact Mass: 212.12732577g/mol
  • Monoisotopic Mass: 212.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 107Ų

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Additional information on 4-amino-1-(5-hydroxypentyl)-1H-pyrazole-3-carboxamide

Comprehensive Overview of 4-amino-1-(5-hydroxypentyl)-1H-pyrazole-3-carboxamide (CAS No. 1699006-18-2)

4-amino-1-(5-hydroxypentyl)-1H-pyrazole-3-carboxamide, identified by its CAS number 1699006-18-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazole carboxamide family, known for their versatile applications in drug development and molecular biology. Researchers are particularly interested in its unique structural features, including the hydroxypentyl side chain and the amino functional group, which contribute to its potential bioactivity and solubility profile.

In recent years, the demand for novel pyrazole derivatives has surged due to their role in targeting specific enzymes and receptors. The 4-amino-1-(5-hydroxypentyl)-1H-pyrazole-3-carboxamide structure is often explored for its potential in modulating cellular pathways, making it a candidate for therapeutic applications. Its carboxamide moiety, in particular, is a focal point for studies on protein-ligand interactions, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the compound’s CAS no. 1699006-18-2 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories emphasize the importance of reproducibility, and the precise nomenclature (4-amino-1-(5-hydroxypentyl)-1H-pyrazole-3-carboxamide) ensures clarity in academic and industrial settings. This is especially relevant given the rise of AI-driven drug discovery platforms, where accurate chemical descriptors are essential for machine learning algorithms.

The hydroxyl group in 5-hydroxypentyl enhances the compound’s hydrophilicity, a property increasingly valued in modern drug design to improve bioavailability. This aligns with growing consumer interest in "green chemistry" and sustainable pharmaceutical practices, as water-soluble compounds often reduce the need for harmful solvents. Searches for "biodegradable drug intermediates" or "eco-friendly synthesis routes" reflect this shift, positioning 1699006-18-2 as a compound of interest in environmentally conscious research.

Another area of exploration is the compound’s potential role in neurological research. Pyrazole-based molecules are frequently investigated for their effects on neurotransmitter systems, and the amino and carboxamide functionalities in this derivative may offer unique binding properties. Online queries such as "pyrazole compounds for CNS disorders" highlight the public’s curiosity about innovative treatments for conditions like anxiety or cognitive decline.

In summary, 4-amino-1-(5-hydroxypentyl)-1H-pyrazole-3-carboxamide (CAS 1699006-18-2) represents a multifaceted tool for scientific advancement. Its structural complexity and functional groups make it a valuable subject for studies ranging from medicinal chemistry to material science, while its alignment with sustainability and health trends ensures continued relevance in both academic and public discourse.

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